Cas no 145854-47-3 (Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-)

Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)- structure
145854-47-3 structure
Product Name:Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-
CAS No:145854-47-3
MF:C14H6F6N2O5
MW:396.198264598846
CID:2778025
Update Time:2023-08-07

Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-
    • Inchi: 1S/C14H6F6N2O5/c15-13(16,17)9-5-7(1-3-11(9)21(23)24)27-8-2-4-12(22(25)26)10(6-8)14(18,19)20/h1-6H
    • InChI Key: RUAXZKJZFYCDQB-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=C(C=1)OC1=CC=C(C(C(F)(F)F)=C1)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 510
  • XLogP3: 4.9
  • Topological Polar Surface Area: 101
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